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Compound of Interest

Compound Name:
4-(4-Allyl-5-hydroxy-3-methyl-

pyrazol-1-yl)-benzoic acid

CAS No.: 1015844-62-8

Cat. No.: B1277142

Get Quote

Executive Summary: The Pyrazole Advantage
In the landscape of modern medicinal chemistry, the pyrazole ring (

) is not merely a structural connector; it is a tunable electronic valve. As a Senior Application
Scientist, I have observed that the pyrazole moiety’s ubiquity in FDA-approved drugs—from
Celecoxib (inflammation) to Ruxolitinib (oncology)—stems from its unique physicochemical
duality.

The pyrazole ring functions as a "privileged scaffold" due to three distinct molecular behaviors:

Bioisosterism: It effectively mimics phenol and amide moieties, improving metabolic stability

while maintaining hydrogen bond donor/acceptor fidelity.

Tautomeric Versatility: The annular nitrogen atoms (N1-pyrrole-like and N2-pyridine-like)

allow for dynamic interaction with biological targets, particularly in the hinge regions of

kinase ATP-binding pockets.[1]
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Vector Control: The planar geometry allows precise angular positioning of substituents (R1,

R3, R5), enabling the molecule to probe deep hydrophobic pockets or solvent-exposed

regions with high regiochemical fidelity.

Medicinal Chemistry Strategy: Structure-Activity
Relationship (SAR)
The Kinase Hinge-Binding Paradigm
In kinase inhibitor design, the pyrazole is often the "anchor."[2] The pyridine-like nitrogen (N2)

acts as a hydrogen bond acceptor, while the NH (or an adjacent amino group) acts as a donor.

[3] This mimics the adenine ring of ATP.

Critical Insight: The substitution pattern at C3 and C5 determines selectivity.

C3-Substituents: Typically target the "gatekeeper" residue or the hydrophobic back-pocket.

[1]

N1-Substituents: Often project into the solvent front, modifying solubility and

pharmacokinetic (PK) properties without disrupting the primary binding mode.

Visualization: The Pyrazole Pharmacophore
The following diagram illustrates the logical segmentation of the pyrazole scaffold when

designing ATP-competitive inhibitors.
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Figure 1: Pharmacophore dissection of the pyrazole ring in kinase inhibition.[1] Note the distinct

roles of the N2 nitrogen for binding affinity and N1 for pharmacokinetic tuning.

Solving the Regioselectivity Conundrum
One of the most persistent challenges in pyrazole chemistry is the regioselective synthesis of

N-substituted derivatives. The classic Knorr synthesis (condensation of hydrazines with 1,3-

dicarbonyls) often yields a mixture of 1,3- and 1,5-isomers, requiring tedious chromatographic

separation.[1]

Expert Causality: The lack of regiocontrol in Knorr synthesis arises because the hydrazine

nitrogens have similar nucleophilicity, and the carbonyl carbons have similar electrophilicity. To

guarantee a single isomer (essential for GMP scale-up), we must differentiate these reactive

centers.[1]

Advanced Protocol: Regioselective Synthesis via
Enaminones
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This protocol avoids the isomer mixture by using an enaminone intermediate, which polarizes

the reaction to favor the 1,3-disubstituted product.

Target Molecule: 1-Phenyl-3-(trifluoromethyl)-1H-pyrazole (COX-2 inhibitor scaffold).[1]

Reagents:
4,4,4-Trifluoro-1-phenylbutane-1,3-dione[1]

N,N-Dimethylformamide dimethyl acetal (DMF-DMA)[1]

Phenylhydrazine[1]

Ethanol (anhydrous)[1]

Step-by-Step Methodology:
Enaminone Formation (The Control Step):

Charge a reaction vessel with 4,4,4-trifluoro-1-phenylbutane-1,3-dione (1.0 eq) and DMF-

DMA (1.2 eq).

Heat to 80°C for 4 hours.

Mechanism:[4][5][6] The DMF-DMA selectively attacks the less sterically hindered

carbonyl or the activated methylene, creating a highly polarized enaminone intermediate.

This "locks" the regiochemistry.

Concentrate in vacuo to yield the intermediate.

Cyclization:

Dissolve the crude enaminone in anhydrous Ethanol (0.5 M concentration).

Add Phenylhydrazine (1.1 eq) dropwise at room temperature.

Reflux for 2 hours.

Observation: The reaction should turn from yellow to clear/pale orange.
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Work-up & Validation:

Cool to 0°C. The product often precipitates.

Filter and wash with cold ethanol.

QC Check: Run 1H-NMR. The 1,5-isomer typically shows a pyrazole proton shift around

6.6 ppm, while the desired 1,3-isomer is downfield (

6.8-7.0 ppm) due to the shielding cone of the N-phenyl ring.[1]
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Figure 2: Decision tree for synthetic routes. The Enaminone route is preferred for

pharmaceutical applications to avoid costly purification.
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Biological Validation: Kinase Selectivity Profiling
Once synthesized, the therapeutic potential must be validated. For pyrazoles, "off-target"

effects on the kinome are the primary failure mode.

Data Presentation: Selectivity Profile
The table below compares a hypothetical lead pyrazole (PZ-101) against a standard

(Ruxolitinib).

Compound
Target (JAK2)
IC50 (nM)

Off-Target
(JAK3) IC50
(nM)

Selectivity
Ratio
(JAK3/JAK2)

LogP

Ruxolitinib 2.8 428 ~152x 2.9

PZ-101 (Lead) 4.1 850 ~207x 3.1

PZ-102 (Analog) 15.0 30 2x 2.4

Analysis:PZ-101 demonstrates superior selectivity.[1] The increased LogP suggests better

membrane permeability, likely due to a specific C3-hydrophobic substitution.

Protocol: TR-FRET Kinase Assay
To generate the data above, use a Time-Resolved Fluorescence Resonance Energy Transfer

(TR-FRET) assay.[1] This is superior to radiometric assays for high-throughput screening.[1]

System: LanthaScreen™ Eu Kinase Binding Assay.

Preparation:

Prepare 1X Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01%

Brij-35).

Prepare 4X Tracer (Alexa Fluor® 647-labeled ATP-competitive tracer).[1]

Prepare 4X Antibody (Eu-anti-GST antibody).[1]
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Plate Setup (384-well):

Add 5 µL of test compound (PZ-101) in 1% DMSO.[1]

Add 5 µL of Kinase/Antibody mixture.

Add 5 µL of Tracer.

Control: Include "No Kinase" (background) and "No Inhibitor" (max signal) wells.

Incubation & Read:

Incubate at room temperature for 60 minutes (equilibrium binding).

Read on a plate reader (Excitation: 340 nm; Emission: 665 nm [Tracer] and 615 nm [Eu]).

Calculation:

Calculate the TR-FRET ratio (Em665/Em615).[1]

Plot dose-response curves to determine IC50.[1]

Self-Validation: The Z'-factor must be > 0.5 for the assay to be considered statistically

robust.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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